Cas no 1260878-78-1 (4-chloro-3-fluoropyridine-2-carbaldehyde)

4-Chloro-3-fluoropyridine-2-carbaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its structure features both chloro and fluoro substituents on the pyridine ring, enhancing reactivity and enabling selective functionalization. The aldehyde group at the 2-position serves as a key handle for further derivatization, facilitating the construction of complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its electron-withdrawing substituents, which influence electronic properties and metabolic stability. High purity and consistent quality ensure reliable performance in cross-coupling reactions, nucleophilic additions, and other transformations. Its stability under standard storage conditions makes it a practical choice for synthetic applications.

4-chloro-3-fluoropyridine-2-carbaldehyde structure

1260878-78-1 structure

Product Name:4-chloro-3-fluoropyridine-2-carbaldehyde

CAS No:1260878-78-1

MF:C₆H₃ClFNO

MW:159.545523881912

CID:1085962

PubChem ID:72212767

Update Time:2025-05-27

4-chloro-3-fluoropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-fluoropicolinaldehyde
- 4-chloro-3-fluoropyridine-2-carbaldehyde
- 2-Pyridinecarboxaldehyde, 4-chloro-3-fluoro-
- SY272113
- DB-153816
- EN300-184261
- 4-Chloro-3-fluoro-2-pyridinecarboxaldehyde
- AB70766
- NFGGDPYDUVFSCH-UHFFFAOYSA-N
- A889746
- 1260878-78-1
- Z1255425772
- SCHEMBL14691566
- MFCD16249577
- 4-CHLORO-3-FLUOROPYRIDINE-2-CARBOXALDEHYDE
- Inchi： 1S/C6H3ClFNO/c7-4-1-2-9-5(3-10)6(4)8/h1-3H
- InChI Key： NFGGDPYDUVFSCH-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=O)C=1F

Computed Properties

Exact Mass: 158.9887196g/mol
Monoisotopic Mass: 158.9887196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 30Å²

4-chloro-3-fluoropyridine-2-carbaldehyde Pricemore >>

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